N-(4-cyclohexylphenyl)-2-{4-[(2E)-3-phenylprop-2-en-1-yl]piperazin-1-yl}acetamide

• IUPAC Name: N-(4-cyclohexylphenyl)-2-[4-[(E)-3-phenylprop-2-enyl]piperazin-1-yl]acetamide
• InChI: InChI=1S/C27H35N3O/c31-27(28-26-15-13-25(14-16-26)24-11-5-2-6-12-24)22-30-20-18-29(19-21-30)17-7-10-23-8-3-1-4-9-23/h1,3-4,7-10,13-16,24H,2,5-6,11-12,17-22H2,(H,28,31)/b10-7+
• InChI Key: VOTFHDAYWXJOMB-JXMROGBWSA-N
• Canonical SMILES: C1CCC(CC1)C2=CC=C(C=C2)NC(=O)CN3CCN(CC3)CC=CC4=CC=CC=C4
• Isomeric SMILES: C1CCC(CC1)C2=CC=C(C=C2)NC(=O)CN3CCN(CC3)C/C=C/C4=CC=CC=C4
• Molecular Formula: C27H35N3O
• Molecular Weight: 417.6 g/mol

Description

N-(4-cyclohexylphenyl)-2-{4-[(2E)-3-phenylprop-2-en-1-yl]piperazin-1-yl}acetamide is a useful research compound. Its molecular formula is C27H35N3O and its molecular weight is 417.597. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Bioactive Metabolite Exploration

Research on similar compounds, such as those derived from marine actinobacterium Streptomyces sp., has led to the isolation and characterization of new bioactive metabolites. These compounds have shown cytotoxic activities in biological assays, suggesting their potential in drug development for targeting various diseases. The structural elucidation of these compounds provides a foundation for further exploration of similar chemical entities for therapeutic applications (Sobolevskaya et al., 2007).

Anticholinesterase Activity

Derivatives related to the structure of N-(4-cyclohexylphenyl)-2-{4-[(2E)-3-phenylprop-2-en-1-yl]piperazin-1-yl}acetamide have been synthesized and screened for their anticholinesterase activity. These compounds have shown significant inhibitory activity against acetylcholinesterase, an enzyme involved in neurotransmission. Such findings indicate the potential of these compounds in the treatment of neurodegenerative diseases like Alzheimer's (Yurttaş et al., 2013).

β-Secretase Inhibition

Compounds with a similar chemical backbone have been evaluated for their potential as β-secretase inhibitors, an approach in Alzheimer's disease treatment targeting amyloid-beta plaque formation. The synthesis of these derivatives through Ugi-multicomponent reactions and their subsequent evaluation in biological assays have shown promising results. This underscores the relevance of such chemical structures in developing new therapeutic agents for neurodegenerative conditions (Edraki et al., 2015).

Antimalarial Properties

The modification of the core structure to include different substituents has led to compounds with enhanced antimalarial properties. This demonstrates the versatility of the chemical framework in generating potent agents against infectious diseases. The systematic evaluation of these derivatives highlights the importance of chemical diversity in drug discovery for addressing global health challenges (Klaymann et al., 1979).

Dual Cytokine Regulation

Compounds structurally related to this compound have shown potential in dual cytokine regulation, influencing tumor necrosis factor-alpha and interleukin-10 levels. This dual regulatory effect suggests potential applications in immunomodulatory therapies for conditions like septic shock, rheumatoid arthritis, and Crohn's diseases (Fukuda et al., 2000).